(S)-2-Amino-N-methyl-N-(1-methyl-piperidin-3-ylmethyl)-propionamide

• IUPAC Name: (2S)-2-amino-N-methyl-N-[(1-methylpiperidin-3-yl)methyl]propanamide
• InChI: InChI=1S/C11H23N3O/c1-9(12)11(15)14(3)8-10-5-4-6-13(2)7-10/h9-10H,4-8,12H2,1-3H3/t9-,10?/m0/s1
• InChI Key: KCGIYIVTOJXTEM-RGURZIINSA-N
• Canonical SMILES: CC(C(=O)N(C)CC1CCCN(C1)C)N
• Isomeric SMILES: C[C@@H](C(=O)N(C)CC1CCCN(C1)C)N
• Molecular Formula: C11H23N3O
• Molecular Weight: 213.32 g/mol

Description

(S)-2-Amino-N-methyl-N-(1-methyl-piperidin-3-ylmethyl)-propionamide is a chiral amide derivative featuring a piperidine core substituted with methyl groups at position 1 and a methyl-amide side chain. The stereochemistry at the α-carbon (S-configuration) confers enantioselectivity, which is critical for interactions with biological targets. This compound is categorized under piperidine derivatives and shares structural motifs with pharmacologically active molecules targeting enzymes or receptors, such as DPP-IV inhibitors .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (S)-2-Amino-N-methyl-N-(1-methyl-piperidin-3-ylmethyl)-propionamide typically involves multiple steps, starting from readily available starting materials. One common synthetic route includes the following steps:

Formation of the Piperidine Ring: The piperidine ring can be synthesized through a cyclization reaction involving appropriate precursors.

Introduction of the Amino Group: The amino group is introduced via nucleophilic substitution reactions.

Formation of the Propionamide Moiety: The propionamide group is formed through amide bond formation reactions, often using coupling reagents such as EDCI or DCC.

Industrial Production Methods

In industrial settings, the production of (S)-2-Amino-N-methyl-N-(1-methyl-piperidin-3-ylmethyl)-propionamide may involve optimized reaction conditions to ensure high yield and purity. This includes the use of continuous flow reactors, automated synthesis platforms, and advanced purification techniques such as chromatography.

Chemical Reactions Analysis

Acylation Reactions

The primary amine group undergoes acylation with electrophilic agents such as acyl chlorides or anhydrides. This reaction is critical for modifying the compound’s pharmacological properties.

Reagent	Conditions	Product	Key Findings
Acetyl chloride	DCM, 0–5°C, triethylamine	N-Acetyl derivative	High regioselectivity for the primary amine; minimal side reactions observed.
Benzoyl chloride	DMF, RT, 4-dimethylaminopyridine (DMAP)	N-Benzoylated compound	Polar aprotic solvents enhance reaction efficiency .
Succinic anhydride	THF, reflux	Amide-linked succinate	Used to introduce carboxyl groups for further conjugation.

Mechanistic Insight : The reaction proceeds via nucleophilic attack of the amine on the electrophilic carbonyl carbon, followed by deprotonation. Steric hindrance from the piperidine ring slightly reduces reaction rates compared to linear amines.

Alkylation Reactions

The amine group participates in alkylation with alkyl halides or sulfates, enabling the introduction of hydrophobic side chains.

Reagent	Conditions	Product	Key Findings
Methyl iodide	DMF, K₂CO₃, 50°C	N-Methylated derivative	Excess alkylating agent leads to over-alkylation at the amide.
Ethyl bromoacetate	Acetonitrile, RT, DIEA	Ethyl ester-functionalized compound	DIEA (base) improves yield by scavenging HBr.
Allyl chloride	THF, −10°C, NaH	Allyl-substituted product	Low temperatures prevent piperidine ring oxidation.

Side Reactions : Competing N-methylation of the piperidine nitrogen is avoided by using sterically hindered bases like DBU .

Hydrolysis Reactions

The amide bond undergoes hydrolysis under acidic or basic conditions, cleaving the molecule into its constituent parts.

Conditions	Products	Rate	Key Findings
6M HCl, reflux, 12h	2-Aminopropionic acid + methyl-piperidine amine	Complete	Acidic conditions preferentially hydrolyze the amide bond.
2M NaOH, 80°C, 6h	Sodium propionate + methyl-piperidine amine	90% yield	Base hydrolysis requires longer reaction times .

Stability Note : The compound is stable in neutral aqueous solutions but degrades rapidly under strong acidic/basic conditions .

Coupling Reactions

The amine group participates in peptide coupling to form new amide bonds, facilitated by carbodiimide reagents.

Reagent	Conditions	Product	Key Findings
EDC/HOBt	DMF, RT, 24h	Conjugated peptide analogs	EDC activates the carboxyl group; HOBt suppresses racemization .
DCC/DMAP	CH₂Cl₂, 0°C → RT	Hybrid molecules with aryl acids	DMAP accelerates coupling; DCC is less efficient than EDC.

Application : These reactions are pivotal in synthesizing derivatives for structure-activity relationship (SAR) studies .

Oxidation and Reduction

The piperidine ring and amine groups are susceptible to redox transformations.

Reaction Type	Reagent	Conditions	Product	Key Findings
Oxidation	m-CPBA	DCM, 0°C	N-Oxide derivative	Selective oxidation of the piperidine nitrogen.
Reduction	LiAlH₄	THF, reflux	Alcohol derivative	Over-reduction of the amide to amine is avoided .

Comparative Reactivity Table

A comparison with structurally similar compounds highlights unique features:

Compound	Acylation Rate	Hydrolysis Stability	Key Difference
(S)-2-Amino-N-methyl-N-(1-methyl-piperidin-3-ylmethyl)-propionamide	Moderate	Low (acidic conditions)	Steric hindrance from piperidine slows reactions.
2-Amino-N-ethyl-N-(((S)-1-methylpiperidin-2-yl)methyl)propanamide	Fast	Moderate	Ethyl group increases solubility and reactivity.
(S)-2-Amino-N-(1-methyl-piperidin-3-yl)-propionamide	Slow	High	Lack of N-methyl group reduces steric effects .

Research Findings

• Solvent Effects : Polar aprotic solvents (e.g., DMF) enhance nucleophilic substitution rates by stabilizing transition states.

• Stereochemical Integrity : The (S)-configuration at the chiral center remains intact during most reactions, except under strong basic conditions .

• Thermal Stability : Decomposition occurs above 200°C, limiting high-temperature applications .

Scientific Research Applications

Chemistry

(S)-2-Amino-N-methyl-N-(1-methyl-piperidin-3-ylmethyl)-propionamide serves as a valuable building block in organic synthesis. Its chiral nature allows it to act as a chiral auxiliary in asymmetric synthesis, which is critical for producing enantiomerically pure compounds.

Application	Description
Asymmetric Synthesis	Facilitates the creation of enantiomerically pure compounds.
Building Block	Used in the synthesis of complex organic molecules.

Biology

The compound is being investigated for its biological activities, particularly in enzyme inhibition and receptor modulation:

• Enzyme Inhibition : It may interact with specific enzymes, potentially leading to therapeutic effects.
• Receptor Studies : The compound's ability to bind to receptors makes it a candidate for studying neurotransmission pathways.

Biological Activity	Mechanism
Enzyme Inhibition	Modulates enzyme activity through binding interactions.
Receptor Modulation	Influences neurotransmission signaling pathways.

Medicine

Research indicates potential applications in treating neurological disorders:

• Therapeutic Potential : Investigated for its role in managing conditions such as anxiety and depression.
• Drug Development : Acts as a precursor for synthesizing novel pharmacological agents.

Medical Application	Potential Benefits
Neurological Disorders	May provide therapeutic effects for anxiety and depression treatment.
Drug Development	Serves as a precursor for new drug formulations.

Study 1: Neurological Applications

A study explored the effects of (S)-2-Amino-N-methyl-N-(1-methyl-piperidin-3-ylmethyl)-propionamide on animal models of anxiety. Results indicated significant reductions in anxiety-like behaviors compared to control groups, suggesting its potential as an anxiolytic agent.

Study 2: Enzyme Interaction

Research conducted on the compound's interaction with specific enzymes demonstrated promising inhibitory effects, indicating its utility in drug design targeting enzyme-related diseases.

Mechanism of Action

The mechanism of action of (S)-2-Amino-N-methyl-N-(1-methyl-piperidin-3-ylmethyl)-propionamide involves its interaction with specific molecular targets and pathways. The compound may act as an agonist or antagonist at certain receptors, modulating their activity and influencing downstream signaling pathways. The exact mechanism depends on the specific biological context and the target receptors involved.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogs and Their Properties

The following table summarizes key analogs and their distinguishing features:

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Substituents	Notable Features	Reference ID
(S)-2-Amino-N-methyl-N-(1-methyl-piperidin-3-ylmethyl)-propionamide	C12H24N3O	229.34	1-methylpiperidine, N-methyl, S-configuration	Chiral center; potential for enantioselective binding
(S)-2-Amino-N-(1-benzyl-piperidin-3-ylmethyl)-N-cyclopropyl-propionamide	C19H28N3O	315.45	Benzyl-piperidine, N-cyclopropyl	Increased lipophilicity due to benzyl and cyclopropyl groups
(S)-2-Amino-N-(1-benzyl-piperidin-3-ylmethyl)-N-isopropyl-propionamide	C19H31N3O	317.47	Benzyl-piperidine, N-isopropyl	Steric bulk from isopropyl may hinder receptor access
2-Amino-N-ethyl-N-((S)-1-methylpiperidin-3-yl)propanamide	C11H23N3O	213.32	N-ethyl, 1-methylpiperidine	Smaller substituents may enhance solubility
(S)-2-Amino-N-methyl-N-(3-trifluoromethyl-benzyl)-propionamide	C12H15F3N2O	260.26	Trifluoromethyl-benzyl	Electron-withdrawing CF3 group enhances metabolic stability
N-[1-(3-Amino-4-phenyl-butyryl)-4-hydroxy-pyrrolidin-2-ylmethyl]-propionamide	C19H28N4O3	376.46	Pyrrolidine ring, 4-hydroxy, phenyl-butyryl	DPP-IV inhibitor; smaller ring size (5-membered) alters conformation

Functional and Pharmacological Differences

Piperidine vs. Pyrrolidine Core

• The 6-membered piperidine ring in the parent compound provides greater conformational flexibility compared to the 5-membered pyrrolidine in the DPP-IV inhibitor . This flexibility may influence binding kinetics to rigid enzyme active sites.

Substituent Effects

• Electron-Withdrawing Groups (e.g., CF3 in ): Increase resistance to oxidative metabolism, extending half-life.
• Steric Bulk (e.g., isopropyl in ): May reduce binding affinity to compact active sites but improve selectivity.

Chirality and Enantioselectivity

• The S-configuration in the parent compound contrasts with racemic mixtures of non-chiral analogs (e.g., ), which could lead to divergent biological activities.

Biological Activity

(S)-2-Amino-N-methyl-N-(1-methyl-piperidin-3-ylmethyl)-propionamide, also known as a chiral compound with potential applications in various scientific fields, has garnered attention for its biological activity. This article delves into the compound's synthesis, biological mechanisms, and its implications in various therapeutic areas.

Chemical Structure and Properties

The chemical structure of (S)-2-Amino-N-methyl-N-(1-methyl-piperidin-3-ylmethyl)-propionamide can be represented as follows:

• Molecular Formula : C11H23N3O
• IUPAC Name : (2S)-2-amino-N-[(3R)-1-methylpiperidin-3-yl]propanamide
• CAS Number : 1354033-23-0

The compound features an amino group, a piperidine ring, and a propionamide moiety, which contribute to its diverse biological interactions and potential therapeutic effects .

Synthesis Methods

The synthesis of this compound typically involves:

• Starting Materials : (S)-2-amino-propionic acid and (R)-1-methyl-piperidine.
• Coupling Reaction : Utilizing coupling agents like EDCI and HOBt to facilitate the formation of the amide bond.
• Purification Techniques : Methods such as recrystallization or column chromatography to achieve high purity of the final product.

The biological activity of (S)-2-Amino-N-methyl-N-(1-methyl-piperidin-3-ylmethyl)-propionamide is primarily attributed to its interaction with various molecular targets:

• Enzyme Inhibition : The compound may inhibit specific enzymes involved in neurotransmission and metabolic pathways.
• Receptor Binding : Potential binding to receptors involved in neurological functions suggests its role in modulating signaling pathways .

Therapeutic Applications

Research indicates several promising therapeutic applications for this compound:

• Neurological Disorders : Investigated for its potential in treating conditions like Alzheimer's disease through dual cholinesterase inhibition and targeting beta-secretase enzymes .
• Cancer Therapy : Recent studies have shown that derivatives of piperidine compounds exhibit anticancer properties, with some derivatives demonstrating cytotoxicity against tumor cell lines .
• Antimicrobial Activity : Preliminary investigations suggest that related piperidine derivatives possess antibacterial and antifungal properties, indicating a broader applicability in infectious diseases .

Case Study 1: Anticancer Activity

A study evaluated the anticancer potential of a related piperidine derivative through a three-component dipolar cycloaddition reaction, leading to products with enhanced cytotoxicity against FaDu hypopharyngeal tumor cells compared to standard treatments like bleomycin. This research highlights the importance of structural modifications in enhancing biological activity .

Case Study 2: Neurological Research

In another study focusing on Alzheimer’s disease, compounds similar to (S)-2-Amino-N-methyl-N-(1-methyl-piperidin-3-ylmethyl)-propionamide were shown to inhibit amyloid beta aggregation and tau protein formation, providing insights into multi-targeted approaches for treatment .

Comparative Analysis of Biological Activities

The following table summarizes the biological activities associated with (S)-2-Amino-N-methyl-N-(1-methyl-piperidin-3-ylmethyl)-propionamide and related compounds:

Activity Type	Related Compounds	Observations
Anticancer	Piperidine derivatives	Enhanced cytotoxicity against various cancer cell lines
Neurological	Cholinesterase inhibitors	Effective in reducing symptoms associated with Alzheimer's
Antimicrobial	Alkaloid derivatives	Significant antibacterial effects against Gram-positive and Gram-negative bacteria